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Compound of Interest

Compound Name: N-Nitroso Osimertinib

Cat. No.: B16088381

Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for all laboratory personnel handling N-Nitroso Osimertinib. Due to the compound's

classification as a potent N-nitroso impurity and the hazardous nature of its parent compound,

Osimertinib, strict adherence to these protocols is mandatory to ensure personnel safety and

prevent exposure.

N-Nitroso Osimertinib is a research chemical and a potential impurity of the drug Osimertinib.

[1][2] While a specific Safety Data Sheet (SDS) for N-Nitroso Osimertinib is not publicly

available, N-nitroso compounds as a class are recognized as probable human carcinogens.[3]

[4] The parent compound, Osimertinib, is a potent pharmaceutical agent that requires careful

handling.[5] Therefore, a conservative approach to safety, assuming high toxicity, is required.

I. Personal Protective Equipment (PPE)
All personnel must wear the specified PPE when handling N-Nitroso Osimertinib. The

required PPE provides a multi-layered barrier to prevent dermal, ocular, and respiratory

exposure.
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PPE Category Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact. Double-

gloving provides an extra layer

of protection against potential

tears or permeation.

Lab Coat/Gown

Disposable, solid-front, back-

closure gown made of low-lint,

impervious material.

Protects the body from spills

and contamination. The back

closure minimizes the risk of

frontal exposure.

Eye Protection Chemical splash goggles.

Protects the eyes from

splashes of liquids or fine

particles.

Face Protection
Face shield worn over

chemical splash goggles.

Provides an additional layer of

protection for the entire face

from splashes.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Minimizes the risk of inhaling

aerosolized particles,

especially when handling the

compound as a powder.

Footwear
Closed-toe shoes and

disposable shoe covers.

Protects feet from spills and

prevents the tracking of

contaminants outside the work

area.

II. Operational Plan: Step-by-Step Handling Procedures
All handling of N-Nitroso Osimertinib must be conducted within a designated controlled area,

such as a certified chemical fume hood or a biological safety cabinet, to minimize exposure.

1. Preparation and Weighing:

Step 1: Don all required PPE as specified in the table above.
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Step 2: Conduct all weighing operations within a chemical fume hood or a containment

ventilated enclosure (CVE).

Step 3: Use disposable weighing boats and spatulas.

Step 4: After weighing, carefully seal the primary container and decontaminate the exterior

with an appropriate cleaning agent (e.g., 70% isopropyl alcohol).

Step 5: Dispose of all single-use weighing materials as hazardous waste immediately after

use.

2. Dissolution and Dilution:

Step 1: Perform all solution preparation within a chemical fume hood.

Step 2: Use Luer-lock syringes and needles to prevent accidental disconnection and

spraying.

Step 3: Add solvent to the solid compound slowly to avoid splashing.

Step 4: Cap and seal all solution containers securely.

3. Post-Handling:

Step 1: Decontaminate all work surfaces within the fume hood.

Step 2: Doff PPE in the correct order to avoid self-contamination (remove shoe covers, outer

gloves, gown, face shield, goggles, respirator, and inner gloves).

Step 3: Dispose of all used PPE as hazardous waste.

Step 4: Wash hands thoroughly with soap and water.[6][7]

III. Disposal Plan
All waste generated from handling N-Nitroso Osimertinib is considered hazardous and must

be disposed of accordingly.
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Solid Waste: This includes contaminated gloves, gowns, shoe covers, weighing papers, and

any other disposable materials that have come into contact with the compound. All solid

waste must be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other

solvent waste streams unless explicitly permitted by your institution's environmental health

and safety department.

Sharps Waste: Needles and syringes must be disposed of in a designated sharps container

for hazardous materials.

Final Disposal: All hazardous waste must be disposed of via an accredited incineration

facility.[5] Consult your institution's environmental health and safety department for specific

procedures and pickup schedules.

Visualized Workflows and Relationships
To further clarify the necessary safety procedures, the following diagrams illustrate the key

workflows and logical relationships for handling N-Nitroso Osimertinib.

Preparation Phase
Handling Phase (in Fume Hood) Cleanup and Exit Phase

Enter Designated
Handling Area

Don Full PPE
(Double Gloves, Gown, Goggles,

Face Shield, Respirator)
Weigh Compound Prepare Solution Decontaminate

Work Surfaces & Equipment
Dispose of All Waste

as Hazardous Doff PPE Correctly Wash Hands Thoroughly Exit Handling Area

Click to download full resolution via product page

Caption: Workflow for handling N-Nitroso Osimertinib.
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Caption: Disposal plan for N-Nitroso Osimertinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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